Cas no 1336086-97-5 (α-methyl-D-2-Fluorophe)

• Product Name: α-methyl-D-2-Fluorophe
• CAS No: 1336086-97-5
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD14584398
• CID: 5148464
• Update Time: 2025-05-19

α-methyl-D-2-Fluorophe Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, 2-fluoro-α-methyl-
• (R)-2-benzamido-3-(2-fluorophenyl)-2-methylpropanoic acid
• alpha-methyl-L-2-Fluorophenylalanine
• 2-Fluoro-a-methyl-D-phenylalanine
• α-methyl-D-2-Fluorophe

• MDL： MFCD14584398
• Inchi： 1S/C10H12FNO2/c1-10(12,9(13)14)6-7-4-2-3-5-8(7)11/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： MXECDVKIKUSSNC-SNVBAGLBSA-N
• SMILES： C(C1C=CC=CC=1F)[C@](N)(C)C(=O)O

Additional information on α-methyl-D-2-Fluorophe

Recent Advances in the Study of α-methyl-D-2-Fluorophe (CAS: 1336086-97-5) in Chemical Biology and Pharmaceutical Research

In recent years, α-methyl-D-2-Fluorophe (CAS: 1336086-97-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated phenylalanine derivative has shown promising potential in various applications, including drug development, enzyme inhibition studies, and as a probe for biological systems. The unique structural and electronic properties conferred by the fluorine atom and the α-methyl group make this compound a valuable tool for researchers aiming to modulate protein-protein interactions and enzyme activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of α-methyl-D-2-Fluorophe as a building block for the synthesis of novel peptide-based inhibitors targeting proteases involved in cancer progression. The researchers demonstrated that incorporation of this fluorinated amino acid into peptide sequences enhanced binding affinity and selectivity towards the target enzymes, while also improving metabolic stability. The study utilized advanced computational modeling techniques to predict the optimal positioning of the fluorine atom for maximizing interactions with the enzyme active site.

Another significant development comes from research focusing on the compound's potential in positron emission tomography (PET) imaging. Scientists at a leading pharmaceutical company have developed a radiolabeled version of α-methyl-D-2-Fluorophe (using 18F isotope) for tracking protein synthesis rates in tumors. Preliminary results show excellent in vivo stability and tumor uptake, suggesting its potential as a next-generation PET tracer for oncology applications.

The synthetic methodology for α-methyl-D-2-Fluorophe has also seen recent improvements. A team of organic chemists published an optimized asymmetric synthesis route in Organic Letters that achieves higher yields (up to 78%) and excellent enantiomeric excess (>99% ee). This advancement is particularly important for scaling up production to meet the growing demand for this compound in both academic and industrial research settings.

From a mechanistic perspective, new insights have been gained into how the fluorine substitution affects the compound's biological activity. Nuclear magnetic resonance (NMR) studies have revealed that the fluorine atom induces subtle but significant conformational changes in peptide structures, which can be exploited to fine-tune molecular recognition properties. These findings were recently reported in a comprehensive biophysical characterization study published in Biochemistry.

Looking forward, the unique properties of α-methyl-D-2-Fluorophe (1336086-97-5) position it as a versatile tool for chemical biology research and drug discovery. Current research directions include exploring its application in developing covalent inhibitors, investigating its potential in stabilizing protein-protein interactions, and further optimizing its synthetic accessibility. As these studies progress, we anticipate seeing more therapeutic candidates incorporating this fluorinated amino acid derivative entering preclinical development in the coming years.